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Compound of Interest

Compound Name: Nilvadipine

Cat. No.: B1678883 Get Quote

This guide provides a comprehensive comparison of the pharmacological properties of

Nilvadipine and Nifedipine, two dihydropyridine calcium channel blockers. Designed for

researchers, scientists, and drug development professionals, this document synthesizes key

data on their respective mechanisms of action, pharmacokinetics, pharmacodynamics, and

clinical applications, supported by experimental evidence.

Mechanism of Action: A Shared Foundation with
Subtle Differences
Both Nilvadipine and Nifedipine exert their therapeutic effects by blocking L-type calcium

channels, predominantly in vascular smooth muscle cells.[1][2] This inhibition reduces the influx

of calcium ions, leading to vasodilation, a decrease in peripheral resistance, and consequently,

a lowering of blood pressure.[1][2]

While their primary target is the same, some studies suggest Nilvadipine possesses a higher

vascular selectivity compared to Nifedipine.[3] This implies a more pronounced effect on blood

vessels with comparatively less impact on cardiac tissue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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